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Cat. No.: B114854 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
n-Octanenitrile, also known as caprylonitrile or heptyl cyanide, is a versatile aliphatic nitrile

with the chemical formula C₈H₁₅N.[1] Its unique molecular structure, featuring a long

hydrocarbon chain and a polar nitrile group, imparts a distinct set of physical properties that are

critical for its application in various fields, including organic synthesis, pharmaceuticals, and

agrochemicals.[2] This technical guide provides a comprehensive overview of the core physical

properties of n-octanenitrile, complete with detailed experimental protocols for their

determination and a summary of quantitative data.

Molecular and General Properties
n-Octanenitrile is a clear, colorless to light yellow liquid at room temperature with a faint,

characteristic odor.[2][3] Its fundamental molecular and general properties are summarized in

the table below.
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Property Value Unit References

Molecular Formula C₈H₁₅N - [1][3][4][5][6]

Molecular Weight 125.21 g/mol [1][2][4][7]

IUPAC Name Octanenitrile - [2][8]

CAS Registry Number 124-12-9 - [1][2][4][5][6][7]

Appearance
Clear, colorless to

light yellow liquid
- [2][3]

Physicochemical Data
The physicochemical properties of n-octanenitrile are crucial for predicting its behavior in

various chemical and physical processes. These properties are detailed in the following table.
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Property Value Conditions References

Density 0.817 g/mL [1]

0.814 at 25 °C [4][7][9]

0.8136 g/cm³ [2]

Boiling Point 199 °C [1]

198-200 °C [3][4][7][9]

205.80 °C [2]

Melting Point -45 °C [1][3][4][7]

-38.00 °C [2]

Refractive Index 1.422 n20/D [1]

1.42 n20/D [3][4][9]

Vapor Pressure 0.241 mmHg at 25°C [3]

Flash Point 165 °F [4]

74 °C [3]

Solubility Limited in water [2]

Soluble in nonpolar

solvents (e.g.,

hexane)

[2]

LogP (Octanol/Water

Partition Coefficient)
2.75 [1][4]

Dielectric Constant 13.90 at 25°C [1][4]

Surface Tension 27.87 dyn/cm [1]

Experimental Protocols
Accurate determination of physical properties is paramount for the reliable application of n-

octanenitrile. The following sections detail the standard experimental methodologies for
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measuring its key physical constants.

Determination of Melting Point
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For n-octanenitrile, which is a liquid at room temperature, this would involve

cooling the substance until it solidifies.

Protocol: Capillary Tube Method[10][11]

Sample Preparation: A small amount of liquid n-octanenitrile is introduced into a thin-walled

capillary tube, which is then sealed at one end.[11] The sample is solidified by cooling, for

instance, in a dry ice/acetone bath.

Apparatus Setup: The capillary tube is attached to a thermometer or placed in the heating

block of a melting point apparatus.[11]

Heating and Observation: The apparatus is heated slowly and at a controlled rate.[10] The

temperature at which the first signs of melting are observed and the temperature at which

the entire sample becomes a clear liquid are recorded. This range represents the melting

point. For pure compounds, this range is typically narrow.[11]

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[12]

Protocol: Distillation Method[13]

Apparatus Setup: A simple distillation apparatus is assembled, consisting of a distillation

flask containing the n-octanenitrile sample, a condenser, a receiving flask, and a

thermometer. The thermometer bulb should be positioned just below the side arm of the

distillation flask to accurately measure the temperature of the vapor.

Heating: The distillation flask is heated gently. As the liquid boils, the vapor rises and enters

the condenser.
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Temperature Reading: The temperature is monitored throughout the distillation process. The

boiling point is the constant temperature at which the vapor is condensing into the receiving

flask.[13]

Protocol: Micro Boiling Point (Capillary Method)[14]

Sample Preparation: A small amount of n-octanenitrile is placed in a small test tube. A

capillary tube, sealed at one end, is inverted and placed into the test tube.

Heating: The test tube is gently heated in a water or oil bath.

Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the

capillary tube. The heat is then removed. The boiling point is the temperature at which the

liquid is drawn up into the capillary tube.[14]

Determination of Density
Density is the mass of a substance per unit volume.

Protocol: Pycnometer Method

Mass of Empty Pycnometer: A clean and dry pycnometer (a small glass flask with a precise

volume) is weighed accurately.

Mass of Pycnometer with Sample: The pycnometer is filled with n-octanenitrile, ensuring no

air bubbles are present, and weighed again.

Volume Determination: The pycnometer is emptied, cleaned, and filled with a reference liquid

of known density (e.g., distilled water) and weighed. The volume of the pycnometer can be

calculated from the mass and known density of the reference liquid.

Calculation: The density of n-octanenitrile is calculated by dividing the mass of the nitrile by

the determined volume of the pycnometer.

Protocol: Graduated Cylinder and Balance Method[15]

Mass Measurement: The mass of a dry, empty graduated cylinder is measured on an

electronic balance.[15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/product/b114854?utm_src=pdf-body
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/product/b114854?utm_src=pdf-body
https://www.benchchem.com/product/b114854?utm_src=pdf-body
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Volume Measurement: A specific volume of n-octanenitrile is added to the graduated

cylinder, and the volume is read from the bottom of the meniscus.[15]

Mass of Liquid: The graduated cylinder containing the n-octanenitrile is weighed. The mass

of the liquid is the difference between this mass and the mass of the empty cylinder.

Calculation: The density is calculated by dividing the mass of the n-octanenitrile by the

measured volume.[15]

Determination of Refractive Index
The refractive index is a dimensionless number that describes how light propagates through a

medium.[16]

Protocol: Abbe Refractometer

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index.

Sample Application: A few drops of n-octanenitrile are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the controls until the dividing line between the light and dark fields

is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should be controlled and recorded as the refractive index is temperature-dependent.

Logical Relationships of Physical Properties
The physical properties of n-octanenitrile are not independent but are influenced by external

factors and intermolecular forces. The following diagram illustrates these relationships.
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Logical Relationships of n-Octanenitrile's Physical Properties

External Factors
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Caption: Interdependencies of n-octanenitrile's physical properties.

Conclusion
This technical guide provides a detailed compilation of the key physical properties of n-

octanenitrile, intended to serve as a valuable resource for researchers, scientists, and

professionals in drug development. The tabulated data offers a quick reference, while the

outlined experimental protocols provide a foundation for the accurate and reproducible

determination of these essential parameters. Understanding these properties is fundamental to

the effective handling, application, and innovation involving n-octanenitrile in scientific and

industrial settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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